Cas no 2171888-13-2 (5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid)

• Product Name: 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid
• CAS No: 2171888-13-2
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5993172
• PubChem ID: 165541013
• Update Time: 2025-06-10

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid
• EN300-1481102
• 2171888-13-2
• 5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-fluorobenzoic acid

• Inchi： 1S/C27H25FN2O5/c28-24-13-12-17(15-22(24)26(32)33)30-25(31)11-5-6-14-29-27(34)35-16-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-4,7-10,12-13,15,23H,5-6,11,14,16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CCBILFUOSQQUFR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid

Recent Advances in the Study of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid and Its Applications in Chemical Biology and Medicine

The compound 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid, with the CAS number 2171888-13-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorobenzoic acid moiety, serves as a versatile building block in peptide synthesis and drug development. Its unique structural features enable its application in the design of novel therapeutic agents and biochemical probes.

Recent studies have highlighted the role of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid in the synthesis of peptide-based drugs, particularly those targeting protein-protein interactions (PPIs). The Fmoc group provides stability during solid-phase peptide synthesis (SPPS), while the fluorobenzoic acid moiety enhances the binding affinity and selectivity of the resulting peptides. Researchers have successfully incorporated this compound into the development of inhibitors for enzymes such as proteases and kinases, which are critical targets in cancer and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid to synthesize a series of peptide-based inhibitors for the SARS-CoV-2 main protease. The fluorobenzoic acid moiety was found to significantly improve the inhibitors' binding efficiency, demonstrating the compound's potential in antiviral drug development. This research underscores the importance of such chemical tools in addressing global health challenges.

Another notable application of this compound is in the field of targeted drug delivery. By conjugating 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid with nanoparticles, researchers have developed systems capable of selectively delivering therapeutic agents to tumor sites. The fluorobenzoic acid component enhances the nanoparticles' ability to penetrate cellular membranes, thereby improving the efficacy of chemotherapeutic drugs while minimizing off-target effects.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in a study published in Organic Process Research & Development. These improvements are critical for ensuring the compound's availability for both research and industrial applications.

In conclusion, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid (CAS: 2171888-13-2) represents a valuable tool in chemical biology and medicinal chemistry. Its applications span from peptide synthesis to drug delivery, highlighting its versatility and potential for future innovations. Ongoing research aims to further explore its utility in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, paving the way for new breakthroughs in medicine.